Cas no 1853-95-8 (4-phenyl-1,3,5-triazin-2-amine)

• Product Name: 4-phenyl-1,3,5-triazin-2-amine
• CAS No: 1853-95-8
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 1379601
• PubChem ID: 15822
• Update Time: 2025-04-20

4-phenyl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1,3,5-triazin-2-amine
• MFCD00234528
• AKOS013181876
• 2-AMINO-4-PHENYL-S-TRIAZINE
• AC-907/25004910
• STL582139
• CS-0328447
• SCHEMBL3421908
• 1853-95-8
• Maybridge1_004031
• HMS552P05
• 2-phenyl-6-amino-1,3,5-triazine
• DTXSID70274559
• COIXVMRSSZXQKF-UHFFFAOYSA-N
• 1,3,5-Triazin-2-amine, 4-phenyl-

• Inchi： 1S/C9H8N4/c10-9-12-6-11-8(13-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11,12,13)
• InChI Key： COIXVMRSSZXQKF-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=NC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.07504
• Monoisotopic Mass: 172.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines